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Compound of Interest

Compound Name: Cytostatin

Cat. No. B162469

Technical Support Center: Cytostatin*

*Note: The term "Cytostatin" is likely a typographical error for "Cystatin," a family of cysteine
protease inhibitors. This guide pertains to the storage and handling of Cystatin, with a focus on
Cystatin C, a common biomarker for kidney function.

Frequently Asked Questions (FAQs)

Q1: What is the recommended short-term storage condition for serum or plasma samples
containing Cystatin C?

For short-term storage, refrigerate serum or plasma samples at 2-8°C.[1][2] Under these
conditions, Cystatin C in serum and plasma is stable for up to 12 days.[1] For ambient
temperature, stability is limited to 2 hours.[1]

Q2: How should I store Cystatin C for long-term analysis?

For long-term storage, it is recommended to freeze serum or plasma samples.[1] Samples are
stable for up to 2 months when frozen.[1] For extended long-term storage, such as in clinical
studies, storing samples at -80°C is advised to prevent thawing and ensure stability.[3]

Q3: | have a recombinant human Cystatin C protein. How should | store it?

Recombinant Cystatin C should be stored in accordance with the product insert provided by the
manufacturer.[4] Generally, it is recommended to keep the container tightly closed.[4]
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Q4: Do | need to reconstitute my Cystatin C reagent?

Some commercially available Cystatin C reagents are supplied ready to use and do not require
reconstitution.[2] Always refer to the manufacturer's instructions for the specific product you are
using.

Q5: Can | use glass tubes for storing samples for Cystatin C analysis?

It is recommended to use plastic tubes for storing samples intended for Cystatin C analysis.[2]
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Issue

Possible Cause

Recommended Solution

Unexpectedly low Cystatin C

levels

Prolonged storage at improper

temperatures.

Ensure samples are stored at
the correct temperature
immediately after collection.
For long-term studies, use
-80°C.[3]

Degradation due to freezing

and thawing.

Aliquot samples into smaller
volumes to avoid multiple

freeze-thaw cycles.

N-terminal cleavage of
Cystatin C.

An N-terminal octapeptide
cleavage of Cystatin C has
been observed in
cerebrospinal fluid (CSF)
stored at -20°C for 3 months,
which did not occur at -80°C.
[5] For long-term storage,
-80°C is the optimal
temperature to prevent such

degradation.

Inconsistent results between

assays

Use of different sample types

(serum vs. plasma).

Plasma Cystatin C levels can
be significantly lower than
serum levels.[6] Use a
consistent sample type

throughout your study.

Lipemic samples.

Grossly lipemic (high
concentration of fats) or turbid
specimens may interfere with
the assay.[1][3] If possible,
collect samples from fasting

patients to minimize lipemia.

Reagent instability

Improper storage of opened

reagents.

Opened reagents can typically
be used for one month if
stored at 2-8°C.[2] Always

return reagents to the
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recommended storage
temperature promptly after

use.[2]

Discard reagents if they
Contamination of reagents. become contaminated or show

evidence of precipitation.[2]

Data Summary

The stability of Cystatin C is dependent on the storage temperature and the sample matrix. The

following table summarizes the stability data from various sources.

Storage

Sample Type Duration of Stability Reference
Temperature
Serum/Plasma Ambient 2 hours [1]
Serum/Plasma Refrigerated (2-8°C) 12 days [1]
Serum/Plasma Frozen 2 months [1]
Significant decrease
Serum -20°C [6]
after 5 months
Significant decrease
Serum -72°C [6]
after 5 months
Up to 48 hours before
Whole Blood Room Temperature [7]

separation

Cerebrospinal Fluid

N-terminal cleavage

-20°C observed after 3 [5]
(CSF)
months
Cerebrospinal Fluid
-80°C No cleavage observed  [5]

(CSF)

Experimental Protocols
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Protocol 1: Serum/Plasma Sample Handling and Storage for Cystatin C Analysis

o Collection: Collect blood in an appropriate tube. For serum, use a red-top or serum separator
tube.

e Processing: Centrifuge the sample to separate the serum or plasma from the blood cells
within 2 hours of collection.[1]

» Aliquoting: Transfer the serum or plasma to a separate plastic vial.[1][2] It is advisable to
create multiple aliquots to avoid repeated freeze-thaw cycles.

o Short-Term Storage: For analysis within 12 days, store the aliquots at 2-8°C.[1]

e Long-Term Storage: For storage longer than 12 days, freeze the aliquots. For up to 2
months, a standard freezer is sufficient. For longer periods, store at -80°C.[1][3]

e Thawing: When ready to use, thaw the samples at room temperature. Mix gently before
analysis.
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Caption: Recommended workflow for storing samples for Cystatin C analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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